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Compound of Interest

Compound Name: Dacthal

Cat. No.: B1668884 Get Quote

Effective immediately, all use of pesticide products containing Dacthal (dimethyl

tetrachloroterephthalate or DCPA) is prohibited by an emergency order from the U.S.

Environmental Protection Agency (EPA).[1][2] This decision, issued in August 2024, is based

on identified health risks, including potential harm to unborn babies.[1][3] All facilities, including

research laboratories and drug development centers, must cease any application or handling of

Dacthal products immediately.[1][2] There is no phase-out period for existing stocks.[1]

Core Disposal Procedures for Dacthal (DCPA)
Given the EPA's emergency order, there are two primary channels for the proper disposal of

remaining Dacthal products:

Manufacturer Return Program: AMVAC Chemical Corporation, the manufacturer of Dacthal,
has established a voluntary return program for existing products.[3][4] This is a crucial

avenue for disposal, and it is recommended to contact the manufacturer or supplier for

specific instructions on how to participate in this program.[2][4]

Hazardous Waste Disposal: All remaining stock of Dacthal must be treated as hazardous

waste.[1] It is imperative to contact your local hazardous waste management authority or a

certified vendor to ensure compliant disposal.[1][2] Disposal procedures must adhere to all

local, state, and federal regulations.[1][2]

Step-by-Step Guidance for Dacthal Disposal:
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Cease Use Immediately: Stop all applications and handling of any products containing

DCPA.[1][2]

Inventory and Secure: Conduct a thorough inventory of all Dacthal products. Store these

products in their original, securely closed containers in a cool, dry, and locked area away

from children, pets, food, and feed.[1][2][5]

Consult a Professional: Contact a hazardous waste disposal company.[4][6] These

companies are equipped to manage the classification, handling, transportation, and disposal

of toxic chemicals in accordance with all regulations.[4][6]

Follow Regulatory Protocols: Ensure that the entire disposal process is documented and

complies with all relevant environmental and safety laws.[1][7] Do not pour Dacthal or its

rinse water into sewers, drains, or any waterways.[5][7]

Dacthal (DCPA) Safety and Disposal Data
For easy reference, the following table summarizes key quantitative and safety data for

Dacthal.
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Parameter Value/Information Source

Chemical Name
Dimethyl-2,3,5,6-tetrachloro

terephthalate (DCPA)
[8]

Appearance Fine off-white to gray powder [8]

Odor Slightly aromatic [8]

Melting Point 156°C (313°F) [8]

Incompatibility Strong acids and bases [8][9]

Hazardous Decomposition

May emit hazardous fumes of

hydrogen chloride, carbon

oxides, and unidentified

organic compounds when

heated or burned.

[8]

Personal Protective Equipment

(PPE)

Protective clothing, waterproof

gloves, and safety goggles or

face shield.

[5]

Spill Containment
Absorb with inert material such

as sand, clay, or cat litter.[5]
[5]

Container Disposal

Empty containers must be

triple-rinsed prior to disposal in

a suitable landfill. The residue

should be added to the spray

tank (Note: this is no longer

applicable due to the ban on

use).[5]

Protocol for Accidental Spills
In the event of a spill, follow these detailed steps to ensure safety and proper cleanup:

Evacuate and Secure the Area: Keep unprotected persons and animals away from the spill

area.[5]
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Wear Appropriate PPE: Before addressing the spill, ensure you are wearing the necessary

protective gear, including gloves, goggles, and protective clothing.[5]

Contain the Spill: Prevent the spilled material from spreading and from entering sewers,

drains, or any waterways.[5]

Absorb the Material: For liquid spills, use an absorbent material like sand, clay, or cat litter to

contain the spill. For solid spills, carefully sweep or vacuum the product.[5][8]

Collect the Waste: Place the absorbed or collected material into an approved and labeled

drum or container for hazardous waste.[5]

Decontaminate the Area: Wash the spill area, tools, and equipment with a suitable solution

(e.g., organic solvent, detergent, bleach, or caustic solution).[5] Add the decontamination

solution to the waste drum.[5]

Dispose of as Hazardous Waste: The drummed waste, including the decontamination

solution, must be disposed of in accordance with local authority requirements for hazardous

waste.[5]

Dacthal Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of Dacthal.
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Caption: Decision workflow for the proper disposal of Dacthal (DCPA) products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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